![molecular formula C22H21FN4O B2960865 6-(2-fluorobenzyl)-4-isopropyl-1-(o-tolyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one CAS No. 955849-46-4](/img/structure/B2960865.png)
6-(2-fluorobenzyl)-4-isopropyl-1-(o-tolyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “6-(2-fluorobenzyl)-4-isopropyl-1-(o-tolyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one” is a complex organic molecule that contains several functional groups and rings. It has a pyrazolo[3,4-d]pyridazin-7(6H)-one core, which is a bicyclic system containing a pyrazole ring fused with a pyridazine ring . The molecule also contains a fluorobenzyl group, an isopropyl group, and an o-tolyl group attached to the core structure .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrazolo[3,4-d]pyridazin-7(6H)-one core suggests that the molecule may have interesting electronic properties, as these types of structures are often seen in compounds with fluorescent or light-emitting properties .Scientific Research Applications
Synthesis and Structural Analysis
Research on pyrazolo[3,4-d]pyridazine derivatives, including those structurally related to the compound , focuses on their synthesis and structural characterization. For example, studies have detailed the synthesis of various pyrazolo[3,4-d]pyrimidines and related compounds, exploring their chemical properties and the effects of different substituents on their activities and stabilities (Kelley et al., 1995; Kalai et al., 2021). These studies lay the groundwork for understanding the chemical framework and potential modifications to enhance desired properties.
Biological Activities and Potential Therapeutic Applications
Several studies have investigated the biological activities of compounds similar to "6-(2-fluorobenzyl)-4-isopropyl-1-(o-tolyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one," revealing a wide range of potential therapeutic applications. For instance, derivatives of pyrazolo[3,4-d]pyridazine have been evaluated for their anticonvulsant (Kelley et al., 1995), anticancer (Hammam et al., 2005), and anti-inflammatory activities (Khalifa & Abdelbaky, 2008). These findings highlight the potential of such compounds in the development of new drugs with specific biological targets.
Advanced Material Applications
Research has also explored the use of pyrazolo[3,4-d]pyridazine derivatives in the field of materials science, particularly in the creation of novel phosphors for organic light-emitting diodes (OLEDs). Studies have demonstrated that these compounds can serve as efficient blue-emitting materials, with their properties being finely tunable by substituent modification (Kuo et al., 2018). This application underscores the versatility of pyrazolo[3,4-d]pyridazine derivatives beyond biomedical research, extending into advanced electronic and photonic technologies.
Mechanism of Action
properties
IUPAC Name |
6-[(2-fluorophenyl)methyl]-1-(2-methylphenyl)-4-propan-2-ylpyrazolo[3,4-d]pyridazin-7-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21FN4O/c1-14(2)20-17-12-24-27(19-11-7-4-8-15(19)3)21(17)22(28)26(25-20)13-16-9-5-6-10-18(16)23/h4-12,14H,13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UAWBFZIIWLIYPM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2C3=C(C=N2)C(=NN(C3=O)CC4=CC=CC=C4F)C(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21FN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(2-fluorobenzyl)-4-isopropyl-1-(o-tolyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.